Cas no 2034429-89-3 (4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine)

• Product Name: 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine
• CAS No: 2034429-89-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5941590
• PubChem ID: 92091639
• Update Time: 2025-06-08

4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine
• 3,4-dihydro-1H-isochromen-3-yl-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• 4-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yl]oxy}pyridine
• F6479-2684
• AKOS026691020
• 2034429-89-3
• isochroman-3-yl(4-(pyridin-4-yloxy)piperidin-1-yl)methanone

• Inchi： 1S/C20H22N2O3/c23-20(19-13-15-3-1-2-4-16(15)14-24-19)22-11-7-18(8-12-22)25-17-5-9-21-10-6-17/h1-6,9-10,18-19H,7-8,11-14H2
• InChI Key： RWUTUFNKZSQWBM-UHFFFAOYSA-N
• SMILES： C(C1CC2=C(CO1)C=CC=C2)(N1CCC(OC2=CC=NC=C2)CC1)=O

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.7Ų

Additional information on 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine

Introduction to 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine (CAS No. 2034429-89-3)

4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034429-89-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it of particular interest to researchers seeking novel therapeutic agents.

The compound's structure is characterized by a pyridine core linked to a piperidine moiety, which is further substituted with a 3,4-dihydro-1H-2-benzopyran-3-carbonyl group. This arrangement suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The presence of the benzopyran moiety adds an additional layer of complexity, which may contribute to its binding affinity and selectivity when interacting with biological receptors.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) activity. The structural features of 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine make it a compelling candidate for investigating its potential as a neuroactive compound. Studies have begun to explore its interactions with various neurotransmitter receptors, including those for serotonin and dopamine, which are implicated in a wide range of neurological disorders.

One of the most intriguing aspects of this compound is its potential as a scaffold for further chemical modifications. The pyridine and piperidine rings provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility is particularly valuable in drug design, where optimizing binding affinity and selectivity is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of novel compounds like 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine. Preliminary studies have indicated that the compound exhibits favorable solubility and metabolic stability, which are essential characteristics for any potential drug candidate. These properties suggest that it may be suitable for oral administration and could potentially achieve good bioavailability.

The synthesis of 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, to construct the complex framework of the molecule efficiently.

The compound's potential applications extend beyond CNS disorders. Its unique structural motifs suggest that it may also interact with other biological targets, such as enzymes and ion channels involved in metabolic diseases and inflammatory conditions. Further investigation into its mechanism of action could uncover new therapeutic opportunities across multiple disease areas.

In conclusion, 4-{1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-4-yloxy}pyridine (CAS No. 2034429-89-3) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological and other diseases.